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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B1606319

CAS Number: 28598-08-5
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information on Cinoctramide.
Despite a comprehensive search of scientific literature and patent databases, detailed
information regarding the synthesis, mechanism of action, experimental protocols, and clinical
data for Cinoctramide (CAS Number 28598-08-5) is not readily available in the public domain.
This suggests that Cinoctramide may be a compound that has not been extensively studied or
reported on in peer-reviewed literature.

The information that is available is primarily limited to its chemical and physical properties, as
indexed in chemical databases.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Cinoctramide are summarized
below. This data is primarily sourced from publicly accessible chemical information databases.
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Property Value Source

CAS Number 28598-08-5 PubChem
Molecular Formula C19H27NO4 PubChem
Molecular Weight 333.4 g/mol PubChem

1-(azocan-1-yl)-3-(3,4,5-
IUPAC Name trimethoxyphenyl)prop-2-en-1- PubChem
one

) COC1=CC(=CC(=C100)0C)C
Canonical SMILES PubChem
=CC(=0O)N2Cccccecee2

MDGVCMGGLSOVIQ-
InChl Key PubChem
UHFFFAOYSA-N

Synthesis

Detailed and verified experimental protocols for the synthesis of Cinoctramide could not be
located in the searched scientific literature or patent filings.

Mechanism of Action

The biological target and mechanism of action of Cinoctramide have not been elucidated in
the available scientific literature. There are no published studies detailing its signaling pathways
or its effects on biological systems.

Experimental Data

A thorough search for in-vitro and in-vivo experimental data, including pharmacological,
pharmacokinetic, and toxicological studies of Cinoctramide, did not yield any specific results.
Consequently, no quantitative data can be presented in tabular format, nor can any
experimental protocols be detailed.

Visualizations

Due to the absence of information on signaling pathways, experimental workflows, or logical
relationships associated with Cinoctramide, no diagrams can be generated using Graphviz.
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Conclusion

Based on the conducted research, Cinoctramide (CAS Number 28598-08-5) is a chemical
entity for which there is a significant lack of publicly available scientific data. While its basic
chemical properties are known, there is no information on its synthesis, mechanism of action,
or experimental pharmacology. This suggests that it is likely a compound that has not been a
subject of significant research and development efforts that have been published in the public
domain. For researchers, scientists, and drug development professionals interested in this
compound, novel and exploratory research would be required to elucidate its properties and
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1606319?utm_src=pdf-body
https://www.benchchem.com/product/b1606319?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cinoctramida
https://www.benchchem.com/product/b1606319#cinoctramide-cas-number-28598-08-5
https://www.benchchem.com/product/b1606319#cinoctramide-cas-number-28598-08-5
https://www.benchchem.com/product/b1606319#cinoctramide-cas-number-28598-08-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606319?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

